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Compound of Interest

Compound Name: Flazo Orange

Cat. No.: B1582942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of Flazo Orange, identified as 1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol. Due to

nomenclature ambiguity with other orange azo dyes, this document clarifies its identity and

distinguishes it from similar compounds, such as Sudan Orange G. The guide details its

chemical structure, physicochemical properties, and spectroscopic data. A detailed

experimental protocol for its synthesis is provided. While direct biological studies on Flazo
Orange are limited, this guide explores the known biological activities and mechanisms of

action of structurally related azo-naphthol compounds to provide a basis for future research

and drug development endeavors.

Introduction
Azo dyes, characterized by the presence of a diazene functional group (–N=N–) connecting

two aromatic rings, represent a large and versatile class of organic compounds. Their extended

π-systems are responsible for their vibrant colors, leading to their widespread use as colorants

in various industries. Beyond their tinctorial properties, many azo compounds exhibit interesting

biological activities, including antimicrobial, antioxidant, and cytotoxic effects, making them of

interest to the pharmaceutical and life sciences sectors.
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This guide focuses on Flazo Orange, a specific monoazo dye. A notable challenge in the study

of commercial dyes is the frequent ambiguity in nomenclature. The name "Flazo Orange" is

most definitively associated with the chemical entity 1-(5-Chloro-2-hydroxyphenylazo)-2-

naphthol (CAS No. 3566-94-7). It is crucial to distinguish this compound from other orange

dyes, such as "Sudan Orange G" (4-(Phenylazo)resorcinol, CAS No. 2051-85-6), with which it

can be confused. This guide will focus primarily on the former, while providing comparative data

for the latter to aid in clear identification.

Chemical Structure and Identification
The chemical identity of Flazo Orange is established by its systematic IUPAC name and CAS

registry number.

Systematic Name: 1-[(5-chloro-2-hydroxyphenyl)diazenyl]naphthalen-2-ol[1]

Common Name: Flazo Orange

CAS Number: 3566-94-7[1]

Molecular Formula: C₁₆H₁₁ClN₂O₂[1]

Molecular Weight: 298.72 g/mol [1]

The structure consists of a 2-naphthol moiety linked at the 1-position to a 5-chloro-2-

hydroxyphenyl group via an azo bridge.

Physicochemical and Spectroscopic Properties
A summary of the known physicochemical and spectroscopic properties of Flazo Orange and

the related Sudan Orange G are presented in Tables 1 and 2 for comparative analysis.

Table 1: Physicochemical Properties
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Property
Flazo Orange (1-(5-Chloro-
2-hydroxyphenylazo)-2-
naphthol)

Sudan Orange G (4-
(Phenylazo)resorcinol)

CAS Number 3566-94-7[1] 2051-85-6

Molecular Formula C₁₆H₁₁ClN₂O₂[1] C₁₂H₁₀N₂O₂

Molecular Weight 298.72 g/mol [1] 214.22 g/mol

Appearance
Not specified in available

literature
Red-orange powder

Melting Point
Not specified in available

literature
143-146 °C

Boiling Point 532.1 °C (Predicted) 354.35 °C (Predicted)

Solubility
Not specified in available

literature

Slightly soluble in water and

ethanol; Soluble in DMSO and

methanol

XLogP3 4.9[1] 3.0

Hydrogen Bond Donor Count 2 2

Hydrogen Bond Acceptor

Count
4 4

Table 2: Spectroscopic Data
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Spectrum
Flazo Orange (1-(5-Chloro-
2-hydroxyphenylazo)-2-
naphthol)

Reference

FT-IR (cm⁻¹)

ν(C=O): 1596.91, ν(C=C):

1500, ν(C=N): 1490.43, ν(C—

Cl): 745.10, ν(C—H): 2921.31

Data for the tautomeric form

¹H NMR (CDCl₃, δ ppm)

7.031–8.209 (9H, aromatic),

12.414 (1H, s, OH), 14.38 (1H,

s, NH)

Data for the tautomeric form

¹³C NMR (CDCl₃, δ ppm)
156.86 (C=O), 150.49 (C=N),

109.49–136.92 (aromatic C)
Data for the tautomeric form

UV-Vis (λmax)
Not specified in available

literature

Experimental Protocols
Synthesis of 1-(5-Chloro-2-hydroxyphenylazo)-2-
naphthol
The synthesis of Flazo Orange is achieved through a classic diazotization-coupling reaction.

The following protocol is based on established methods for preparing similar azo dyes.

Materials:

2-Amino-4-chlorophenol

Sodium nitrite (NaNO₂)

Concentrated hydrochloric acid (HCl)

β-Naphthol (2-Naphthol)

Sodium hydroxide (NaOH)

Ice
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Distilled water

Ethanol (for recrystallization)

Procedure:

Step 1: Diazotization of 2-Amino-4-chlorophenol

Dissolve a specific molar equivalent of 2-amino-4-chlorophenol in a solution of concentrated

HCl and water.

Cool the resulting solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1 molar equivalent) dropwise to

the amine solution, maintaining the temperature below 5 °C.

Stir the mixture for 30 minutes at this temperature to ensure the complete formation of the

diazonium salt solution.

Step 2: Azo Coupling

In a separate beaker, dissolve β-naphthol (1 molar equivalent) in an aqueous solution of

sodium hydroxide.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the cold β-naphthol solution with

constant stirring.

A colored precipitate of 1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol will form immediately.

Continue stirring the reaction mixture in the ice bath for an additional 30-60 minutes to

ensure complete coupling.

Step 3: Isolation and Purification

Filter the crude product using a Buchner funnel and wash it thoroughly with cold water to

remove any unreacted salts.
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Dry the crude product in a desiccator or a low-temperature oven.

Recrystallize the dried product from a suitable solvent, such as ethanol, to obtain the purified

Flazo Orange.

Diagram of Synthesis Workflow:

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Isolation & Purification

2-Amino-4-chlorophenol

0-5 °Cdissolve

HCl, H₂O

NaNO₂ (aq)
add dropwise

Diazonium Salt Solution

Coupling Reaction

β-Naphthol

0-5 °C

dissolve

NaOH (aq) Filtration & Washing Drying Recrystallization Pure Flazo Orange

Click to download full resolution via product page

Caption: Workflow for the synthesis of Flazo Orange.

Biological Activity and Potential Applications
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Direct experimental data on the biological activity, mechanism of action, and signaling

pathways of Flazo Orange (1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol) is not readily

available in current scientific literature. However, the structural motifs present in this molecule,

namely the azo linkage and the naphthol and chlorophenol rings, are found in other

compounds with known biological activities. This section provides an overview of the activities

of these related compounds to suggest potential areas of investigation for Flazo Orange.

Antimicrobial Activity of Related Azo-Naphthol Dyes
Several studies have demonstrated the antimicrobial properties of azo dyes derived from

naphthols. For instance, various 1-phenylazo-2-naphthol derivatives have shown activity

against both Gram-positive and Gram-negative bacteria. The proposed mechanism often

involves the inhibition of essential enzymes or disruption of the bacterial cell membrane. The

presence of a hydroxyl group is often crucial for activity, and substituents on the phenyl ring,

such as the chloro group in Flazo Orange, can modulate this activity. Metal complexes of these

azo dyes have also been shown to possess enhanced antimicrobial effects compared to the

free ligands.[2][3]

Cytotoxicity and Anticancer Potential of Related
Compounds
The cytotoxicity of azo compounds is a double-edged sword. While some, like Sudan dyes, are

recognized as potential carcinogens due to their metabolic cleavage into harmful aromatic

amines, others are being investigated for their anticancer properties. Studies on compounds

structurally similar to Flazo Orange, such as 2-hydroxyphenyl-azo-2'-naphthol (HPAN), have

shown that the parent compound can be cytotoxic to cancer cell lines like A549 (lung

carcinoma).[4] Interestingly, complexation with metal ions, such as Co(II), has been found to

significantly reduce this cytotoxicity.[4] This suggests that the azo-naphthol scaffold could be a

template for developing new therapeutic agents, with modifications to tune their activity and

toxicity.

Hypothetical Signaling Pathway for Investigation
Given the cytotoxic potential of related compounds, a plausible area of investigation for Flazo
Orange would be its effect on cell apoptosis pathways. Azo compounds can induce oxidative
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stress, leading to the activation of intrinsic apoptotic pathways. A hypothetical pathway that

could be investigated is depicted below.

Diagram of a Hypothetical Apoptotic Signaling Pathway:
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Caption: Hypothetical ROS-mediated apoptotic pathway for Flazo Orange.
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Conclusion
Flazo Orange (1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol) is a distinct chemical entity

whose properties and synthesis are characteristic of monoazo dyes. While its primary

application has likely been as a colorant, its structural similarity to other biologically active azo-

naphthol compounds suggests that it may possess interesting pharmacological properties. This

guide provides the foundational chemical and physical data for this compound and outlines a

clear protocol for its synthesis. The exploration of the biological activities of related compounds

opens avenues for future research into the potential antimicrobial, cytotoxic, and other

therapeutic applications of Flazo Orange, making it a compound of interest for further

investigation by researchers in drug discovery and development. Future studies should focus

on elucidating its precise biological mechanism of action and evaluating its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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